Cas no 1601986-77-9 (1-iodo-2-(4-methylpentyl)oxycycloheptane)

• Product Name: 1-iodo-2-(4-methylpentyl)oxycycloheptane
• CAS No: 1601986-77-9
• MF: C₁₃H₂₅IO
• MW: 324.241476774216
• CID: 5972359
• PubChem ID: 114773434
• Update Time: 2025-06-14

1-iodo-2-(4-methylpentyl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(4-methylpentyl)oxycycloheptane
• 1601986-77-9
• 1-iodo-2-[(4-methylpentyl)oxy]cycloheptane
• EN300-1132896

• Inchi： 1S/C13H25IO/c1-11(2)7-6-10-15-13-9-5-3-4-8-12(13)14/h11-13H,3-10H2,1-2H3
• InChI Key： JYESGDANTDPQPQ-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OCCCC(C)C

Computed Properties

• Exact Mass: 324.09501g/mol
• Monoisotopic Mass: 324.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(4-methylpentyl)oxycycloheptane

Comprehensive Guide to 1-iodo-2-(4-methylpentyl)oxycycloheptane (CAS No. 1601986-77-9): Properties, Applications, and Industry Insights

In the ever-evolving landscape of organic chemistry, 1-iodo-2-(4-methylpentyl)oxycycloheptane (CAS No. 1601986-77-9) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This iodo-substituted cycloheptane derivative combines a seven-membered ring with an ether-linked 4-methylpentyl group, offering a balance of reactivity and stability that makes it valuable in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring this compound for its potential in pharmaceutical intermediates, liquid crystal formulations, and specialty polymers.

The molecular structure of 1-iodo-2-(4-methylpentyl)oxycycloheptane features two critical functional groups: an iodo substituent at position 1 and an alkoxy chain at position 2. This arrangement creates distinct electronic and steric properties that influence its chemical behavior. The cycloheptane ring provides conformational flexibility compared to smaller cycloalkanes, while the 4-methylpentyloxy side chain enhances solubility in organic solvents. These characteristics have sparked discussions in chemical forums about its potential as a building block for chiral catalysts and supramolecular assemblies.

Recent advancements in green chemistry have brought attention to compounds like 1601986-77-9, as researchers seek environmentally benign alternatives for traditional synthetic routes. The compound's moderate polarity and ability to participate in radical reactions make it particularly interesting for atom-transfer radical polymerization (ATRP) applications. Industry reports suggest growing demand for such specialized intermediates in the development of advanced materials with tailored properties for electronics coatings and biocompatible surfaces.

From a synthetic perspective, the preparation of 1-iodo-2-(4-methylpentyl)oxycycloheptane typically involves nucleophilic substitution reactions on appropriately functionalized cycloheptane precursors. Modern flow chemistry techniques have shown promise in improving the yield and purity of this compound, addressing common challenges associated with seven-membered ring systems. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's structural integrity, with particular attention to the iodine-carbon coupling patterns that verify successful substitution.

The stability profile of CAS 1601986-77-9 has been extensively studied, revealing excellent shelf life when stored under anhydrous conditions and protected from light. This makes it practical for industrial-scale applications where consistent quality is paramount. Safety data indicates that standard laboratory precautions for handling iodo-organic compounds are sufficient, though proper ventilation systems and personal protective equipment should always be employed.

Emerging research directions explore the compound's potential in medicinal chemistry, where its lipophilic character and hydrogen-bond acceptor properties could prove valuable for drug design. Computational studies suggest interesting interactions with biological membranes, though clinical applications remain speculative at this stage. The scientific community continues to investigate its reactivity patterns through mechanistic studies and kinetic analyses to fully understand its synthetic utility.

Market analysts note increasing patent activity surrounding functionalized cycloheptanes, with 1601986-77-9 appearing in several recent applications related to optical materials and performance additives. The compound's ability to modify surface energies and influence self-assembly processes has attracted attention from nanotechnology researchers. As industries seek more sustainable chemical solutions, the development of efficient catalytic methods for producing such intermediates remains an active area of investigation.

Quality control protocols for 1-iodo-2-(4-methylpentyl)oxycycloheptane emphasize rigorous testing for impurity profiles, particularly monitoring for potential degradation products that might form during storage or transportation. Advanced chromatographic techniques coupled with spectroscopic verification ensure batch-to-batch consistency, which is crucial for research reproducibility and industrial applications. The compound's physical properties, including its characteristic boiling point and refractive index, serve as additional quality markers.

Future prospects for CAS 1601986-77-9 appear promising as new applications continue to emerge in material science and chemical synthesis. Ongoing research explores its potential as a precursor for functionalized nanomaterials and as a modifier in polymer composites. The compound's unique combination of a flexible ring system with variable substituents offers numerous opportunities for structural optimization to meet specific performance requirements across diverse technological fields.